Cas no 59253-21-3 (2-Bromotetrahydrofuran)

• Product Name: 2-Bromotetrahydrofuran
• CAS No: 59253-21-3
• MF: C₄H₇BrO
• MW: 151.001780748367
• CID: 2086803
• Update Time: 2025-06-08

2-Bromotetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 2-Bromotetrahydrofuran
• tetrahydrofuryl bromide
• 2-bromo-tetrahydro-furan
• CBEDHUWRUQKFEX-UHFFFAOYSA-N

• Inchi： 1S/C4H7BrO/c5-4-2-1-3-6-4/h4H,1-3H2
• InChI Key： CBEDHUWRUQKFEX-UHFFFAOYSA-N
• SMILES： BrC1CCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-Bromotetrahydrofuran

Research Brief on 2-Bromotetrahydrofuran (CAS: 59253-21-3) in Chemical and Biomedical Applications

2-Bromotetrahydrofuran (CAS: 59253-21-3) is a versatile chemical intermediate with significant applications in pharmaceutical synthesis and material science. Recent studies have highlighted its role as a key building block in the synthesis of complex organic molecules, particularly in the development of novel therapeutics and bioactive compounds. This research brief consolidates the latest findings on its synthetic utility, mechanistic insights, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Bromotetrahydrofuran as a precursor in the synthesis of pyrrolidine-based protease inhibitors, showcasing its efficacy in constructing sp3-rich scaffolds for targeted drug design. The research team employed a nickel-catalyzed cross-coupling reaction to achieve high enantioselectivity (up to 98% ee), underscoring the compound's value in asymmetric synthesis.

In materials science, advancements reported in ACS Applied Materials & Interfaces reveal innovative applications of 2-Bromotetrahydrofuran-derived polymers. These materials exhibit unique photoluminescent properties when incorporated into organic electronic devices, with quantum yield improvements of 30-40% compared to traditional analogues. The bromine moiety's strategic positioning enables precise functionalization, making it particularly valuable for designing next-generation optoelectronic materials.

Toxicological assessments of 2-Bromotetrahydrofuran have been updated in Regulatory Toxicology and Pharmacology (2024), establishing new safety thresholds for industrial handling. The compound demonstrates moderate acute toxicity (LD50 = 320 mg/kg in rats) but shows negligible genotoxic potential in Ames tests, supporting its continued use in GMP-compliant pharmaceutical manufacturing with appropriate engineering controls.

Emerging research from Nature Chemical Biology highlights the compound's unexpected role in modulating protein-protein interactions when used as a warhead in PROTAC (proteolysis-targeting chimera) design. The tetrahydrofuran ring system appears to confer favorable pharmacokinetic properties, with lead compounds showing 5-fold improvements in cellular permeability compared to standard linkers.

Supply chain analyses indicate growing demand for high-purity 2-Bromotetrahydrofuran (≥99.5%), particularly from contract research organizations specializing in fragment-based drug discovery. Current market projections estimate a 12.7% CAGR through 2028, driven by increased adoption in combinatorial chemistry platforms and continuous flow manufacturing systems.

Future research directions include exploring enzymatic approaches to 2-Bromotetrahydrofuran synthesis, with preliminary results from biocatalysis studies showing promising yields (82%) under mild conditions. Additionally, computational modeling efforts are underway to predict novel reactivity patterns, potentially unlocking new applications in click chemistry and bioorthogonal labeling strategies.